Cas no 2229090-45-1 (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229090-45-1
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6601796
• PubChem ID: 165757563
• Update Time: 2025-06-09

1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-3-oxocyclobutane-1-carboxylic acid
• 2229090-45-1
• EN300-1810445
• 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-oxocyclobutane-1-carboxylic acid

• Inchi： 1S/C14H18O3/c1-13(2)8-3-4-10(11(13)5-8)14(12(16)17)6-9(15)7-14/h4,8,11H,3,5-7H2,1-2H3,(H,16,17)
• InChI Key： PNXXXNALALOWCQ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C1)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-3-oxocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229090-45-1)

The compound 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229090-45-1) is a structurally unique molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its complex bicyclic framework, combined with a reactive 3-oxocyclobutane moiety, makes it a valuable intermediate for synthesizing specialized materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

One of the key features of this compound is its bicyclo[3.1.1]heptene core, which is reminiscent of terpene-derived structures found in natural products. This structural similarity has led to investigations into its use as a building block for fragrances, flavor enhancers, and even novel therapeutics. The presence of the carboxylic acid group further enhances its versatility, allowing for easy derivatization into esters, amides, or other functionalized derivatives. Such modifications are critical in fine-tuning the compound's physicochemical properties for specific applications.

In recent years, the demand for high-purity synthetic intermediates like 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-oxocyclobutane-1-carboxylic acid has surged, driven by advancements in medicinal chemistry and material science. Its CAS No. 2229090-45-1 is frequently searched in academic and industrial databases, reflecting its growing relevance. Researchers are also exploring its potential in green chemistry initiatives, where its synthesis could be optimized to reduce environmental impact—a topic of high interest among sustainability-focused professionals.

Another area of exploration is the compound's role in stereoselective synthesis. The rigid bicyclic scaffold can induce chirality in downstream products, making it valuable for creating enantiomerically pure compounds. This is particularly important in the pharmaceutical industry, where the optical purity of drug candidates can significantly influence their efficacy and safety profiles. Computational chemists have also taken an interest in modeling its conformational behavior to predict reactivity and stability under various conditions.

From a commercial perspective, suppliers and manufacturers of 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-oxocyclobutane-1-carboxylic acid emphasize its high batch-to-batch consistency and scalability. These attributes are critical for industries requiring large quantities of reliable intermediates. Additionally, its compatibility with modern catalytic methods, such as cross-coupling reactions or photoredox catalysis, further broadens its utility in cutting-edge research.

In summary, 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229090-45-1) represents a fascinating intersection of structural complexity and functional adaptability. Its applications span from drug development to sustainable chemistry, aligning with contemporary scientific and industrial trends. As research continues to uncover new uses for this compound, its prominence in the chemical landscape is expected to grow.